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Compound of Interest

Compound Name: C.I. Acid yellow 172

Cat. No.: B098299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid

Yellow 172. Recognizing the potential for nomenclature confusion within chemical databases

and commercial listings, this document also addresses the distinct properties of a similarly

named compound, Solvent Yellow 172, to ensure clarity for researchers. This guide

summarizes available quantitative data, outlines detailed experimental protocols for solubility

determination, and presents a logical workflow for these procedures.

Understanding Acid Yellow 172 and Solvent Yellow
172
Initial database searches reveal two distinct chemical entities often associated with the name

"Yellow 172": C.I. Acid Yellow 172 and C.I. Solvent Yellow 172. It is crucial for researchers to

distinguish between these two compounds as their solubility profiles, and therefore their

applications, differ significantly.

C.I. Acid Yellow 172: Identified by CAS number 15792-51-5, this dye has the molecular

formula C₂₂H₁₆Cl₂N₅NaO₆S₂.[1] Its designation as an "acid dye" implies the presence of

acidic functional groups, such as sulfonic acid groups, which typically confer solubility in

water. Acid dyes are primarily used for dyeing protein fibers like wool and silk, as well as

polyamides, processes that occur in aqueous solutions.[1]
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C.I. Solvent Yellow 172: This dye, with CAS number 68427-35-0 and molecular formula

C₂₀H₁₉N₃O₅S, belongs to the coumarin chemical class.[2][3][4] As a "solvent dye," it is

characterized by its solubility in organic solvents and insolubility in water.[2][5][6] This

property makes it suitable for coloring plastics, resins, lacquers, and printing inks.[3]

Due to a lack of specific quantitative solubility data for Acid Yellow 172 in the public domain,

this guide will present the detailed solubility information available for Solvent Yellow 172, as it is

more thoroughly documented. Researchers interested in Acid Yellow 172 can utilize the

experimental protocols outlined below to determine its precise solubility in various solvents.

Solubility Data for Solvent Yellow 172 (CAS 68427-
35-0)
The solubility of Solvent Yellow 172 has been qualitatively and semi-quantitatively assessed in

a range of solvents. The data is summarized in the table below.
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Solvent System Solubility

Aqueous Solvents

Water Insoluble[2][5]

Organic Solvents

Toluene Slightly Soluble

Ethanol < 0.10%

Methyl Ethyl Ketone (MEK) < 0.10%

Ethyl Acetate Slightly Soluble

1-Methyl-2-Pyrrolidone 1.80%

Ethyl Cellosolve Slightly Soluble

N,N-Dimethylformamide (DMF) 0.80%

Ethylene Glycol < 0.10%

Diethylene Glycol < 0.10%

3:1 Methanol:1-Butanol mixture Slightly Soluble

Propylene Glycol Slightly Soluble

Note: The term "Slightly Soluble" is used as provided in the source material and is not

quantitatively defined therein.

Experimental Protocol for Determining Dye
Solubility
The following is a generalized, multi-step protocol for determining the solubility of a dye like

Acid Yellow 172 in water and various organic solvents. This method is based on standard

laboratory practices for solubility assessment.

Materials and Equipment
Dye sample (e.g., Acid Yellow 172)
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Selected solvents (e.g., deionized water, ethanol, methanol, acetone, dimethyl sulfoxide)

Analytical balance

Vortex mixer

Thermostatic shaker or water bath

Centrifuge

Spectrophotometer (UV-Vis)

Volumetric flasks and pipettes

Filter membranes (e.g., 0.45 µm PTFE or nylon)

Procedure
Preparation of Saturated Solutions:

Accurately weigh an excess amount of the dye powder.

Add the weighed dye to a known volume of the chosen solvent in a sealed vial or flask.

Vigorously mix the solution using a vortex mixer for 2-3 minutes to ensure initial

dispersion.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and

agitate for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid:

After the equilibration period, centrifuge the suspension at a high speed (e.g., 10,000 rpm

for 15 minutes) to pellet the undissolved solid.

Carefully collect the supernatant. For highly accurate measurements, filter the supernatant

through a 0.45 µm filter to remove any remaining fine particles.

Quantification of Dissolved Dye:
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Prepare a series of standard solutions of the dye in the same solvent with known

concentrations.

Measure the absorbance of these standard solutions at the dye's maximum absorbance

wavelength (λmax) using a UV-Vis spectrophotometer to generate a calibration curve

(Absorbance vs. Concentration).

Dilute the saturated supernatant solution with a known dilution factor to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted supernatant.

Use the calibration curve to determine the concentration of the diluted supernatant and

multiply by the dilution factor to find the concentration of the saturated solution. This

concentration represents the solubility of the dye in that solvent at the specified

temperature.

Data Reporting:

Express the solubility in standard units, such as grams per liter (g/L) or moles per liter

(mol/L).

Repeat the experiment at different temperatures if the temperature dependence of

solubility is of interest.

Visualization of Experimental Workflow
The following diagrams illustrate the logical flow of the experimental procedures for determining

dye solubility.
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Diagram 1: General Workflow for Dye Solubility Determination
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Caption: Workflow for determining dye solubility.
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This guide provides a foundational understanding of the solubility of Acid Yellow 172, clarifies

its distinction from Solvent Yellow 172, and offers a robust experimental protocol for

researchers to quantify its solubility in various media. The provided workflow diagram serves as

a visual aid for the execution of these critical experimental steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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